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Compound of Interest

Compound Name: 2-Ethyl-2-methyl-chroman-4-one

Cat. No.: B1338401 Get Quote

An In-depth Technical Guide to 2-Ethyl-2-methyl-
chroman-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available physicochemical data for the

compound 2-Ethyl-2-methyl-chroman-4-one. The information is intended to support research,

development, and quality control activities.

Core Compound Identity
CAS Number: 73509-12-3[1][2][3][4][5]

This unique numerical identifier is assigned by the Chemical Abstracts Service (CAS) to ensure

unambiguous identification of the chemical substance.

Physicochemical Properties
A summary of the key physical constants for 2-Ethyl-2-methyl-chroman-4-one is presented

below. These values are essential for understanding the compound's behavior in various

experimental and processing conditions.
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Physical Constant Value Units Notes

Molecular Formula C12H14O2

Molecular Weight 190.24 g/mol

Boiling Point 289.642 °C at 760 mmHg[1]

Density 1.058 g/cm³ [1]

Flash Point 123.825 °C [1]

Vapor Pressure 0.002 mmHg at 25°C[1]

Refractive Index 1.514 [1]

Melting Point N/A
Not available in the

searched literature.

Solubility N/A
Not available in the

searched literature.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-2-
methyl-chroman-4-one are not readily available in the public domain based on the conducted

search. Researchers may need to develop or adapt methods based on the synthesis of

analogous chroman-4-one derivatives. A generalized workflow for a potential synthetic and

analytical process is outlined below.

Generalized Workflow for Synthesis and Analysis

Starting Materials
(e.g., Phenol derivative, α,β-unsaturated carbonyl)

Chemical Synthesis
(e.g., Cyclization reaction)

Reaction
Conditions Crude Product Mixture Purification

(e.g., Column Chromatography, Distillation) Pure 2-Ethyl-2-methyl-chroman-4-one Structural & Purity Analysis
(e.g., NMR, MS, HPLC) Characterized Final Product

Data
Validation

Click to download full resolution via product page

Caption: A potential workflow for the synthesis and analysis of 2-Ethyl-2-methyl-chroman-4-
one.

Biological Activity and Signaling Pathways
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Information regarding the specific biological activities or associated signaling pathways for 2-
Ethyl-2-methyl-chroman-4-one was not identified in the conducted search. Research into the

biological effects of this compound would be a novel area of investigation. A conceptual

diagram illustrating a hypothetical screening process for determining biological activity is

provided.

Hypothetical Biological Activity Screening Workflow

2-Ethyl-2-methyl-chroman-4-one

In vitro Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Target-Based Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Hit Identification

Dose-Response Studies

Active

Lead Compound Identification

Mechanism of Action Studies
(e.g., Western Blot, qPCR)
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Caption: A conceptual workflow for screening the biological activity of 2-Ethyl-2-methyl-
chroman-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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